Cas no 1214378-85-4 (methyl 3-methyl-2-(trifluoromethyl)benzoate)

• Product Name: methyl 3-methyl-2-(trifluoromethyl)benzoate
• CAS No: 1214378-85-4
• MF: C₁₀H₉F₃O₂
• MW: 218.172473669052
• MDL: MFCD14698070
• CID: 1016418
• PubChem ID: 46311169
• Update Time: 2025-04-20

methyl 3-methyl-2-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-methyl-2-(trifluoromethyl)benzoate
• BGCOOPQKRQPGPK-UHFFFAOYSA-N
• EN300-813994
• 1214378-85-4
• methyl3-methyl-2-(trifluoromethyl)benzoate

• MDL： MFCD14698070
• Inchi： 1S/C10H9F3O2/c1-6-4-3-5-7(9(14)15-2)8(6)10(11,12)13/h3-5H,1-2H3
• InChI Key： BGCOOPQKRQPGPK-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OC)=CC=CC=1C)(F)F

Computed Properties

• Exact Mass: 218.05546401g/mol
• Monoisotopic Mass: 218.05546401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters